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Compound of Interest

Compound Name: 4-Acetoxy-4'-pentylbenzophenone

CAS No.: 890099-76-0

Cat. No.: B1292305

Get Quote

Executive Summary & Compound Significance
4-Acetoxy-4'-pentylbenzophenone is a functionalized diaryl ketone often utilized as a

mesogenic core in liquid crystal research and as a photo-labile precursor in organic synthesis.

Its structure combines a lipophilic pentyl chain (imparting solubility and order) with a polar

acetoxy group (serving as a reactive handle or dipole modulator).

This guide provides a comprehensive spectroscopic profile. Unlike standard databases that list

raw numbers, this protocol details the causality behind the spectral features, enabling you to

distinguish this specific derivative from its precursors (e.g., 4-hydroxy-4'-pentylbenzophenone)

and hydrolysis products.

Molecular Specifications
IUPAC Name: 4-(4-pentylbenzoyl)phenyl acetate

Molecular Formula:

Molecular Weight: 310.40 g/mol
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Key Functional Groups: Diaryl Ketone, Phenolic Acetate (Ester), Alkyl Chain.

Synthesis & Impurity Profiling
To interpret the spectra accurately, one must understand the sample's origin. The compound is

typically synthesized via the acetylation of 4-hydroxy-4'-pentylbenzophenone. Consequently,

the most common spectral impurities are the unreacted phenol (precursor) and hydrolysis

byproducts.

Synthesis & Impurity Flowchart
The following diagram outlines the synthesis pathway and potential impurities to watch for in

the spectra.
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Figure 1: Synthesis pathway highlighting critical impurities (Free Phenol and Acetic Acid) that

must be ruled out during spectroscopic analysis.

Infrared Spectroscopy (FT-IR)
Diagnostic Value: IR is the primary tool for confirming the oxidation state of the carbonyls and

ensuring the absence of the hydroxyl precursor.

Key Absorption Bands
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Functional Group
Wavenumber (

)
Intensity Diagnostic Note

Ester C=O 1755 – 1765 Strong

Critical: Distinct from

the ketone. The

electron-withdrawing

phenoxy group shifts

this higher than

aliphatic esters.

Ketone C=O 1650 – 1665 Strong

Conjugation with two

aromatic rings lowers

the frequency (typical

benzophenone

range).

C=C Aromatic 1590 – 1600 Medium
Skeletal vibrations of

the benzene rings.

C-O-C (Ester) 1190 – 1210 Strong
Asymmetric stretch of

the acetate ester.

C-H (Alkyl) 2850 – 2960 Medium stretches from the

pentyl chain.

-OH (Phenol) Absent N/A

Purity Check: A broad

band at 3200–3500

indicates hydrolysis or

incomplete reaction.

Application Insight: If you observe a single carbonyl peak broadened around 1700

, your resolution is too low, or the sample is decomposing. You must resolve two distinct
carbonyl environments: the high-frequency ester (acetate) and the lower-frequency diaryl
ketone.

Nuclear Magnetic Resonance (NMR)
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Diagnostic Value: NMR provides the definitive structural proof. The symmetry of the

benzophenone core results in two distinct

systems in the aromatic region.

H NMR Data (400 MHz, )
Note: Chemical shifts (

) are estimates based on substituent additivity rules derived from benzophenone and phenyl
acetate standards.
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(ppm) Multiplicity Integration Assignment
Structural
Logic

7.80 – 7.85 Doublet (d) 2H

Ar-H (Ortho to

C=O, Acetoxy

ring)

Deshielded by

the ketone

carbonyl

anisotropy.

7.70 – 7.75 Doublet (d) 2H
Ar-H (Ortho to

C=O, Pentyl ring)

Deshielded by

ketone; slightly

different

environment than

the acetoxy ring.

7.28 – 7.32 Doublet (d) 2H
Ar-H (Ortho to

Pentyl)

Shielded relative

to carbonyl

protons; typical

alkyl-benzene

shift.

7.18 – 7.22 Doublet (d) 2H
Ar-H (Ortho to

Acetoxy)

Diagnostic:

Shifted downfield

compared to the

phenol precursor

(~6.9 ppm) due

to the electron-

withdrawing

ester.

2.65 – 2.70 Triplet (t) 2H Benzylic -methylene to the

aromatic ring.

2.33 Singlet (s) 3H Acetate

Diagnostic:

Sharp singlet

confirming

acetylation.

1.60 – 1.70 Multiplet (m) 2H -methylene Alkyl chain.
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1.30 – 1.40 Multiplet (m) 4H Bulk Middle of the

pentyl chain.

0.90 Triplet (t) 3H Terminal End of the pentyl

chain.

C NMR Data (100 MHz, )
Carbonyls: ~195.5 ppm (Ketone), ~169.0 ppm (Ester).

Aromatic Quaternary: ~154.0 (C-O), ~148.5 (C-Alkyl), ~135.0 (C-CO), ~134.5 (C-CO).

Aromatic CH: 130.0 – 132.0 (Ortho to C=O), 128.5 (Ortho to alkyl), 121.5 (Ortho to OAc).

Aliphatic: 36.0 (Benzylic), 31.5, 30.9, 22.5, 21.1 (Acetate

), 14.0 (Terminal

).

Mass Spectrometry (EI-MS)
Diagnostic Value: Electron Ionization (EI) reveals the stability of the molecular ion and the

specific fragmentation of the ester and alkyl chain.

Fragmentation Pathway Diagram
The following Graphviz diagram illustrates the logical fragmentation sequence expected in a 70

eV EI source.
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Figure 2: Primary fragmentation pathways. The loss of ketene (42 Da) is the hallmark of

phenolic acetates, distinguishing them from methyl esters.

Key Ions (m/z)
310 (

): Molecular ion. Usually distinct in benzophenones due to aromatic stabilization.

268 (

): Loss of ketene (

). This confirms the presence of the phenolic acetate.

105 (

): Benzoyl cation (common in benzophenones), though modified here by the alkyl chain.

43 (

): Acetyl cation.
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Experimental Protocol for Validation
To ensure the data above is reproducible, follow this standardized characterization workflow.

Step 1: Sample Preparation
Solvent: Use

(Chloroform-d) neutralized with silver foil if the compound is acid-sensitive (though this ester
is relatively stable).

Concentration:

1H NMR: 5–10 mg in 0.6 mL solvent.

13C NMR: 20–30 mg in 0.6 mL solvent (requires higher concentration for quaternary

carbons).

Step 2: Acquisition Parameters
Relaxation Delay (d1): Set to > 5 seconds for

NMR to ensure accurate integration of the quaternary carbonyl carbons (Ketone and Ester).

Scans: 16 scans for Proton; >512 scans for Carbon.

Step 3: Validation Criteria (Self-Check)
Integration Check: The ratio of the singlet at ~2.3 ppm (Acetate) to the triplet at ~0.9 ppm

(Terminal Methyl) must be exactly 1:1 (3H:3H). Deviation implies solvent contamination or

hydrolysis.

Purity Check: Zoom into the 6.8–7.0 ppm region. Any doublets here suggest the presence of

unreacted 4-pentyl-4'-hydroxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1292305/docs#structural-elucidation-and-
spectroscopic-profiling-of-4-acetoxy-4-pentylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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